Cas no 1245772-20-6 (3-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)methyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine)

• Product Name: 3-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)methyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine
• CAS No: 1245772-20-6
• MF: C₁₂H₁₆N₆O₃
• MW: 292.293841362
• MDL: MFCD16345369
• CID: 4690968
• Update Time: 2025-07-17

3-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)methyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine Chemical and Physical Properties

Names and Identifiers

• 3-[(3-methoxy-4-nitro-1H-pyrazol-1-yl)methyl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• 3-((3-Methoxy-4-nitro-1H-pyrazol-1-yl)methyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• STL414575
• T3986
• 5H-1,2,4-triazolo[4,3-a]azepine, 6,7,8,9-tetrahydro-3-[(3-methoxy-4-nitro-1H-pyrazol-1-yl)methyl]-
• 3-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)methyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine

• MDL： MFCD16345369
• Inchi： 1S/C12H16N6O3/c1-21-12-9(18(19)20)7-16(15-12)8-11-14-13-10-5-3-2-4-6-17(10)11/h7H,2-6,8H2,1H3
• InChI Key： INAHLKRMDWGPHW-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN(CC2=NN=C3CCCCCN32)N=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Topological Polar Surface Area: 104

Additional information on 3-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)methyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine

Research Briefing on 3-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)methyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine (CAS: 1245772-20-6)

Recent studies have highlighted the growing interest in the compound 3-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)methyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine (CAS: 1245772-20-6) due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its unique triazolodiazepine core, has been investigated for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

The synthesis of 1245772-20-6 involves a multi-step process, starting with the condensation of appropriately substituted pyrazole and triazole precursors. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structural integrity and purity.

In vitro studies have demonstrated that 1245772-20-6 exhibits significant binding affinity to GABA-A receptors, suggesting its potential as a modulator of neurotransmission. This property is particularly relevant for the development of novel anxiolytics and anticonvulsants. Additionally, preliminary data indicate that the compound may also interact with other receptor systems, including serotonin and dopamine receptors, broadening its therapeutic scope.

Animal models of anxiety and epilepsy have been utilized to evaluate the in vivo efficacy of 1245772-20-6. Results from these studies show promising dose-dependent effects, with reduced seizure activity and anxiolytic-like behaviors observed in treated subjects. Notably, the compound's pharmacokinetic profile, including its bioavailability and half-life, has been characterized to optimize dosing regimens for future clinical trials.

Despite these encouraging findings, challenges remain in the development of 1245772-20-6 as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization are currently under investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and advance the compound through the drug development pipeline.

In conclusion, 3-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)methyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine represents a promising candidate for further research in the treatment of CNS disorders. Continued exploration of its mechanism of action, safety profile, and therapeutic potential will be critical in determining its future applications in medicine.